Cas no 26029-08-3 (5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol
• CAS No: 26029-08-3
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD05815986
• CID: 871663
• Update Time: 2026-04-29

5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol
• 3-phenyl-4-propyl-1H-1,2,4-triazole-5-thione
• 5-phenyl-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-phenyl-4-propyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)

• MDL： MFCD05815986
• Inchi： InChI=1S/C11H13N3S/c1-2-8-14-10(12-13-11(14)15)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,15)
• InChI Key： ANGVLMVJJZIJFZ-UHFFFAOYSA-N
• SMILES： CCCN1C(=NN=C1S)C2=CC=CC=C2

Computed Properties

• Exact Mass: 219.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 69.51000
• LogP: 2.64380

Additional information on 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol

Research Update on 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol (CAS: 26029-08-3): Recent Advances and Applications

The compound 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol (CAS: 26029-08-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. This heterocyclic compound, belonging to the 1,2,4-triazole family, exhibits a unique structural framework that enables diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting enzyme inhibition and modulating cellular pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and therapeutic applications.

Recent synthetic methodologies for 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol have focused on optimizing yield and purity while minimizing by-products. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved one-pot synthesis route using microwave-assisted techniques, achieving a 92% yield with high enantiomeric purity. The study emphasized the role of the propyl side chain in enhancing the compound's lipophilicity, which is critical for membrane permeability in drug delivery applications. Additionally, computational modeling has been employed to predict the compound's binding affinity to various biological targets, further guiding its structural optimization.

In terms of biological activity, 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol has shown promising results as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, outperforming several reference drugs in reducing inflammation in murine models. The thiol group at the 3-position was identified as a critical pharmacophore, forming a covalent bond with the enzyme's active site. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Beyond its anti-inflammatory properties, recent investigations have explored the anticancer potential of 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol. A 2024 study in European Journal of Medicinal Chemistry revealed its ability to induce apoptosis in human breast cancer cells (MCF-7) via the mitochondrial pathway. The compound's mechanism involved the upregulation of pro-apoptotic proteins (e.g., Bax) and downregulation of anti-apoptotic Bcl-2, leading to caspase-3 activation. Notably, the propyl substituent was found to enhance cellular uptake, while the phenyl ring contributed to stabilizing interactions with DNA. These insights underscore its potential as a chemotherapeutic scaffold.

In conclusion, 5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol (CAS: 26029-08-3) represents a multifaceted compound with significant therapeutic promise. Recent advances in synthesis, mechanistic studies, and preclinical evaluations highlight its applicability in drug discovery, particularly for inflammation and oncology. Future research should focus on in vivo pharmacokinetics and toxicity profiling to accelerate its translation into clinical candidates. The compound's structural versatility also invites further exploration of derivatives to expand its pharmacological repertoire.